![molecular formula C18H16N2O B5678984 N-benzyl-2-cyano-3-(2-methylphenyl)acrylamide](/img/structure/B5678984.png)
N-benzyl-2-cyano-3-(2-methylphenyl)acrylamide
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Overview
Description
N-benzyl-2-cyano-3-(2-methylphenyl)acrylamide is a chemical compound that has been studied for its various properties and applications in chemistry. It is part of a broader class of cyanoacrylamides, which are known for their interesting chemical and physical characteristics.
Synthesis Analysis
The synthesis of this compound and related compounds often involves direct acylation reactions. For instance, a series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives, which are structurally similar, were synthesized through direct acylation of 2-amino-2-(naphthalen-1-yl)acetonitrile (Younes et al., 2020).
Molecular Structure Analysis
The molecular structure of compounds like this compound is often elucidated using techniques like X-ray crystallography. For example, the molecular structure of a related compound, 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide, was determined using NMR spectroscopy and single-crystal X-ray diffraction (Kariuki et al., 2022).
Chemical Reactions and Properties
Compounds in the cyanoacrylamide family participate in various chemical reactions. For example, a palladium-catalyzed tandem oxidative annulation of primary benzamides with acrylates was studied, showcasing the reactivity of acrylamide derivatives (Laha et al., 2017).
Physical Properties Analysis
The physical properties such as melting point, boiling point, solubility, and crystalline structure are crucial in understanding these compounds. The solid-state reaction and crystal growth of a similar compound, (E)-2-cyano-3-(3-hydroxyphenyl)acrylamide, provided insights into its physical characteristics (Gupta et al., 2013).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with other chemicals, are defined by the molecular structure. Studies on related compounds provide insights into these aspects. For example, the synthesis and study of methylphosphonylacrylates (acrylamides) containing alkoxyethyl moieties explored the influence of different substituents on the chemical properties of these compounds (Yang et al., 2010).
properties
IUPAC Name |
(Z)-N-benzyl-2-cyano-3-(2-methylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O/c1-14-7-5-6-10-16(14)11-17(12-19)18(21)20-13-15-8-3-2-4-9-15/h2-11H,13H2,1H3,(H,20,21)/b17-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQTGSWWICROAGN-BOPFTXTBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C=C(C#N)C(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1/C=C(/C#N)\C(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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